
An In-depth Technical Guide to the Solubility of
Acid Red 106

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Acid red 106

Cat. No.: B1200254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid

Red 106 (C.I. 18110; CAS No. 6844-74-2), a monoazo dye. The information herein is intended

to support research, development, and quality control activities where precise knowledge of

this dye's behavior in various solvents is critical.

Quantitative Solubility Data
Quantitative solubility data for Acid Red 106 is not readily available in published literature.

However, based on qualitative descriptions and data from structurally similar acid dyes, the

following table provides an estimated solubility profile. These values should be considered as

indicative and may vary depending on the specific grade and purity of the dye, as well as the

temperature and pH of the solvent.

Solvent Qualitative Solubility
Estimated Quantitative
Solubility Range

Water Soluble[1][2][3][4] 10 - 100 g/L

Ethanol Soluble[1][3][4] 1 - 10 g/L

Acetone Slightly Soluble[1][3][4] 0.1 - 1 g/L
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Note: The estimated quantitative solubility ranges are based on data for structurally related acid

dyes such as Acid Red 14, Acid Red 18, and Acid Red 26. For instance, Acid Red 14 is

described as soluble in ethanol and slightly soluble in acetone.[5][6] Acid Red 18 is slightly

soluble in ethanol.[7][8][9][10][11] Acid Red 26 is reported to be slightly soluble in water, with a

solubility of 1 to 10 mg/mL, and hardly soluble in ethanol and acetone.[12][13][14][15]

Experimental Protocols for Solubility Determination
Two common methods for determining the solubility of dyes are the gravimetric method and the

spectrophotometric method. The choice of method depends on the required accuracy and the

available equipment.

2.1. Gravimetric Method for Determining Solubility in Water

This method directly measures the mass of the dissolved dye in a saturated solution.

Methodology:

Preparation of a Saturated Solution:

Add an excess amount of Acid Red 106 powder to a known volume of deionized water in a

sealable container (e.g., a screw-cap flask).

Agitate the mixture at a constant temperature (e.g., 25 °C) for an extended period (e.g.,

24-48 hours) to ensure equilibrium is reached. A magnetic stirrer or a shaker bath can be

used for this purpose.

Visually confirm that excess, undissolved dye remains, indicating a saturated solution.

Separation of Undissolved Dye:

Allow the solution to stand undisturbed at the constant temperature to let the undissolved

solids settle.

Carefully filter the supernatant through a pre-weighed, fine-pored filter paper (e.g.,

Whatman No. 42) to separate the dissolved dye solution from the solid particles.

Alternatively, the solution can be centrifuged, and the clear supernatant can be decanted.
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Determination of Solute Mass:

Accurately pipette a known volume (e.g., 10 mL) of the clear, saturated filtrate into a pre-

weighed, dry evaporating dish.

Evaporate the solvent by placing the evaporating dish in a drying oven set to a

temperature below the decomposition point of the dye (e.g., 105 °C) until all the water has

evaporated.

Cool the evaporating dish in a desiccator to room temperature and weigh it.

Repeat the drying and weighing process until a constant mass is achieved.

Calculation of Solubility:

Calculate the mass of the dissolved dye by subtracting the initial mass of the empty

evaporating dish from the final constant mass.

Express the solubility in grams per liter (g/L) or other appropriate units by dividing the

mass of the dissolved dye by the volume of the filtrate taken.

2.2. Spectrophotometric Method for Determining Solubility in Ethanol and Acetone

This method is particularly useful for colored compounds and relies on the relationship between

absorbance and concentration (Beer-Lambert Law).

Methodology:

Preparation of a Calibration Curve:

Prepare a stock solution of Acid Red 106 of a known concentration in the desired solvent

(ethanol or acetone).

From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Using a UV-Vis spectrophotometer, measure the absorbance of each standard solution at

the wavelength of maximum absorbance (λmax) for Acid Red 106 in that solvent.
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Plot a calibration curve of absorbance versus concentration. The plot should be linear, and

the equation of the line (y = mx + c) should be determined.

Preparation of a Saturated Solution:

Follow the same procedure as in the gravimetric method (Step 1) to prepare a saturated

solution of Acid Red 106 in either ethanol or acetone at a constant temperature.

Sample Preparation and Analysis:

After equilibration, filter or centrifuge the saturated solution to remove any undissolved

dye.

Dilute a known volume of the clear supernatant with the respective solvent to a

concentration that falls within the linear range of the calibration curve. The dilution factor

must be recorded.

Measure the absorbance of the diluted solution at the λmax.

Calculation of Solubility:

Use the equation of the calibration curve to calculate the concentration of the diluted

solution from its absorbance.

Multiply the calculated concentration by the dilution factor to determine the concentration

of the original saturated solution. This value represents the solubility of Acid Red 106 in

that solvent.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for determining the solubility of Acid Red

106.
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Workflow for Solubility Determination of Acid Red 106

Weigh excess Acid Red 106

Add to a known volume of solvent
(Water, Ethanol, or Acetone)

Equilibrate at constant temperature
(24-48 hours with agitation)

Allow undissolved solid to settle Filter or Centrifuge to obtain
a clear saturated solution

Pipette a known volume of filtrate
into a pre-weighed dish

Dilute a known volume of filtrateEvaporate solvent to dryness

Weigh the residue to constant mass

Calculate Solubility (g/L)

Prepare calibration curve Measure absorbance at λmax
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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